Cas no 338750-45-1 (methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate)

• Product Name: methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate
• CAS No: 338750-45-1
• CID: 4647554
• Update Time: 2025-08-05

methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate

Additional information on methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate

Methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate (CAS No. 338750-45-1): A Comprehensive Overview

Methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate, a compound with the CAS registry number 338750-45-1, is an intriguing molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and wide-ranging applications. The molecule's structure is characterized by a thiophene ring substituted with a methoxybenzamido group at the 2-position and a methyl ester group at the 3-position. These functional groups impart distinctive chemical and physical properties to the compound, making it a subject of interest for researchers exploring its potential in drug discovery, material synthesis, and catalysis.

The synthesis of methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired substitution pattern on the thiophene ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity. These improvements have facilitated the exploration of this compound's properties in greater depth.

One of the most promising applications of methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate lies in its potential as a precursor for advanced materials. Thiophene derivatives are widely used in the fabrication of conductive polymers, organic light-emitting diodes (OLEDs), and photovoltaic devices due to their ability to form stable charge transfer complexes. The presence of electron-donating groups like the methoxybenzamido moiety enhances the conjugation length of the molecule, which is critical for optimizing electronic performance in such devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

In the field of drug discovery, methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate has shown potential as a lead compound for developing bioactive agents. Its thiophene core provides a rigid framework that can be further functionalized to target specific biological pathways. For example, researchers have explored its ability to inhibit enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's ester group can be modified to enhance its bioavailability and pharmacokinetic profile, making it a versatile scaffold for medicinal chemistry.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits strong π-conjugation across its thiophene ring and substituents, which contributes to its high molar absorptivity in the visible spectrum. This property makes it an attractive candidate for applications in sensing technologies, where chromophores with tunable absorption characteristics are highly sought after.

Moreover, methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate has been investigated for its role in catalytic processes. Its ability to act as a ligand in transition metal complexes has been explored in catalytic cycles involving C-H activation and cross-coupling reactions. The steric and electronic effects introduced by its substituents play a crucial role in modulating the activity and selectivity of these catalysts. Recent findings indicate that this compound can significantly enhance the efficiency of certain palladium-catalyzed reactions, opening new avenues for sustainable chemical synthesis.

In conclusion, methyl 2-(4-methoxybenzamido)thiophene-3-carboxylate (CAS No. 338750-45-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure endows it with properties that make it valuable for drug discovery, material synthesis, catalysis, and sensing technologies. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.